![molecular formula C16H23N3O3S B4933988 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine](/img/structure/B4933988.png)
1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine, also known as PMSB, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various biological studies.
Mechanism of Action
1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine acts as a calcium channel blocker by inhibiting the influx of calcium ions into cells. This inhibition leads to a decrease in intracellular calcium levels, which affects various cellular processes, including muscle contraction, neurotransmitter release, and gene expression. This compound has been shown to selectively block L-type calcium channels, which are important in regulating cardiac and smooth muscle contraction.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of smooth muscle contraction, the modulation of neurotransmitter release, and the regulation of gene expression. This compound has also been shown to have anti-inflammatory and anti-proliferative effects in various cell types.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine in lab experiments is its selectivity for L-type calcium channels, which allows for the specific modulation of cellular processes that are regulated by these channels. However, one limitation of using this compound is its relatively low potency compared to other calcium channel blockers, which may require higher concentrations of the compound to achieve desired effects.
Future Directions
Future research on 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine could focus on its potential applications in the treatment of various diseases, including hypertension and cancer. Additionally, further studies could investigate the effects of this compound on other cellular processes, such as cell proliferation and apoptosis. The development of more potent and selective analogs of this compound could also be an area of future research.
Conclusion
In conclusion, this compound is a compound that has gained significant attention in the field of scientific research due to its potential applications in various biological studies. The synthesis method of this compound involves the reaction of 1-methyl-4-piperazinecarboxylic acid with 3-(1-pyrrolidinylsulfonyl)benzoyl chloride, and the resulting product is a selective L-type calcium channel blocker. This compound has various biochemical and physiological effects and has been studied for its potential applications in neuroscience, pharmacology, and medicinal chemistry. Future research on this compound could focus on its potential therapeutic applications and the development of more potent and selective analogs.
Synthesis Methods
The synthesis of 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine involves the reaction of 1-methyl-4-piperazinecarboxylic acid with 3-(1-pyrrolidinylsulfonyl)benzoyl chloride. The resulting product is then purified through column chromatography to obtain pure this compound. This method has been used in various studies to synthesize this compound with high yields and purity.
Scientific Research Applications
1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been extensively studied for its potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been used as a tool to study the role of calcium channels in synaptic transmission. In pharmacology, this compound has been used to investigate the effects of calcium channel blockers on smooth muscle contraction. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, including hypertension and cancer.
Properties
IUPAC Name |
(4-methylpiperazin-1-yl)-(3-pyrrolidin-1-ylsulfonylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O3S/c1-17-9-11-18(12-10-17)16(20)14-5-4-6-15(13-14)23(21,22)19-7-2-3-8-19/h4-6,13H,2-3,7-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNRGGQKHYVWFHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.